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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041 Get Quote

An In-depth Technical Guide on the Thermal Decomposition of Ammonium Thiocyanate

Abstract
Ammonium thiocyanate (NH₄SCN) is an inorganic compound with significant applications in

various industrial and laboratory settings. Its thermal behavior is complex and of critical interest

for process safety, chemical synthesis, and waste management. This technical guide provides

a comprehensive overview of the thermal decomposition of ammonium thiocyanate, detailing

its decomposition pathways, reaction kinetics, and the products formed. The document

summarizes key quantitative data, outlines common experimental protocols for its study, and

presents visual diagrams of the decomposition pathways and analytical workflows to aid in

understanding. This guide is intended for researchers, scientists, and professionals in drug

development and chemical engineering who work with or encounter this compound.

Physicochemical Properties of Ammonium
Thiocyanate
Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is highly soluble in

water, a process that is notably endothermic. It is also soluble in various organic solvents,

including alcohol and acetone.[1][2]
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Property Value Reference

Molar Mass 76.122 g/mol [1]

Melting Point 149.5 °C (422.6 K) [1]

Boiling Point
170 °C (443 K) with

decomposition
[1]

Density 1.305 g/cm³ [1]

Thermal Decomposition Pathways
The thermal decomposition of ammonium thiocyanate is not a simple, single-step process. It

proceeds through multiple, temperature-dependent pathways, primarily involving isomerization

and subsequent decomposition into various gaseous and solid products.

Isomerization to Thiourea
Upon heating, ammonium thiocyanate undergoes a reversible intramolecular rearrangement

to form its isomer, thiourea ((NH₂)₂CS).[1][3] This equilibrium reaction is a key feature of its

thermal behavior. The transformation begins to occur significantly above 130-140 °C.[3][4]

The equilibrium between ammonium thiocyanate and thiourea is temperature-dependent. As

the temperature increases, the equilibrium shifts back towards ammonium thiocyanate.

Temperature
Thiourea Content
(wt%)

Ammonium
Thiocyanate
Content (wt%)

Reference

150 °C 30.3% 69.7% [1]

156 °C 26.7% 73.3% [5]

180 °C 25.3% 74.7% [1]

182 °C 23.0% 77.0% [5]

This isomerization is a crucial first step in the overall decomposition process.
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Figure 1: Isomerization of Ammonium Thiocyanate to Thiourea.

High-Temperature Decomposition
When heated to higher temperatures, typically above 200 °C, the equilibrium mixture of

ammonium thiocyanate and thiourea undergoes further decomposition.[1][3] This process is

complex and yields a variety of gaseous and solid products.

The primary gaseous products identified through techniques like mass spectrometry and FTIR

are:

Ammonia (NH₃)[1][3][6]

Hydrogen Sulfide (H₂S)[1][3][6]

Carbon Disulfide (CS₂)[1][3][6]

Isothiocyanic Acid (HNCS)[6][7]

In addition to gases, solid residues are also formed. These can include:

Guanidinium thiocyanate[1][3]

Cyanamide[7]

Dicyandiamide[7]

Melamine[7]
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Graphitic carbon nitride (g-C₃N₄) at the end of pyrolysis[7]

Contact with acids can liberate highly toxic gases such as hydrogen cyanide and hydrogen

sulfide.[8][9] Furthermore, decomposition under fire or intense heat can produce corrosive and

toxic gases, including oxides of nitrogen and sulfur.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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